Cas no 62134-31-0 (1H-Purine, 6-(hexyloxy)-)

1H-Purine, 6-(hexyloxy)- structure
1H-Purine, 6-(hexyloxy)- structure
Product Name:1H-Purine, 6-(hexyloxy)-
CAS No:62134-31-0
MF:C11H16N4O
MW:220.270941734314
CID:456918
PubChem ID:11020413
Update Time:2025-04-19

1H-Purine, 6-(hexyloxy)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Purine, 6-(hexyloxy)-
    • 6-hexoxy-7H-purine
    • DTXSID50452176
    • 6-n-hexyloxypurine
    • SCHEMBL8937059
    • 62134-31-0
    • Inchi: 1S/C11H16N4O/c1-2-3-4-5-6-16-11-9-10(13-7-12-9)14-8-15-11/h7-8H,2-6H2,1H3,(H,12,13,14,15)
    • InChI Key: FBFLBIMNHQJMBA-UHFFFAOYSA-N
    • SMILES: O(C1=C2C(=NC=N1)N=CN2)CCCCCC

Computed Properties

  • Exact Mass: 220.13258
  • Monoisotopic Mass: 220.13241115g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 6
  • Complexity: 202
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 63.7Ų

Experimental Properties

  • PSA: 58.34
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